Cas no 1105233-73-5 (1-1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-(furan-2-carbonyl)piperazine)

• Product Name: 1-1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-(furan-2-carbonyl)piperazine
• CAS No: 1105233-73-5
• MF: C₂₀H₁₇FN₆O₂
• MW: 392.386386632919
• CID: 6559515
• Update Time: 2025-07-16

1-1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-(furan-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-(furan-2-carbonyl)piperazine
• (4-(1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperazin-1-yl)(furan-2-yl)methanone
• Methanone, [4-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-1-piperazinyl]-2-furanyl-

• Inchi： 1S/C20H17FN6O2/c21-14-3-5-15(6-4-14)27-19-16(12-24-27)18(22-13-23-19)25-7-9-26(10-8-25)20(28)17-2-1-11-29-17/h1-6,11-13H,7-10H2
• InChI Key： DDQCNRZMRHPRRH-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2N=CN=C3N(C4=CC=C(F)C=C4)N=CC3=2)CC1)(C1=CC=CO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-(furan-2-carbonyl)piperazine

Introduction to 1-1-(4-Fluorophenyl)-1H-Pyrazolo[3,4-d]Pyrimidin-4-yl-4-(Furan-2-Carbonyl)Piperazine (CAS No. 1105233-73-5)

1-1-(4-Fluorophenyl)-1H-Pyrazolo[3,4-d]pyrimidin-4-yl-4-(furan-2-carbonyl)piperazine, with the CAS number 1105233-73-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrazolo[3,4-d]pyrimidine core and a furan ring, which contribute to its potential therapeutic applications.

The pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore in drug discovery, often associated with potent biological activities such as kinase inhibition and anti-cancer properties. The presence of the 4-fluorophenyl and furan-2-carbonyl substituents further enhances the compound's pharmacological profile, making it a promising candidate for various therapeutic indications.

Recent studies have highlighted the potential of 1-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-(furan-2-carbonyl)piperazine in the treatment of cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of certain kinases involved in cancer cell proliferation and survival. Specifically, it was found to effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle and are often dysregulated in cancer cells.

In addition to its anti-cancer properties, this compound has also shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, revealed that 1-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-(furan-2-carbonyl)piperazine has potent anti-inflammatory effects. The compound was found to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

The pharmacokinetic properties of 1-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-(furan-2-carbonyl)piperazine have also been extensively studied. A preclinical study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. The study also noted that the compound has low toxicity and does not exhibit significant adverse effects at therapeutic doses.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 1-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-(furan-2-carbonyl)piperazine. Preliminary results from these trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit in patients with advanced solid tumors.

The future prospects for 1-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-(furan-2-carbonyl)piperazine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, which could facilitate personalized medicine approaches in clinical practice.

In conclusion, 1-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-(furan-2-carbonyl)piperazine (CAS No. 1105233-73-5) represents a promising lead compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and pharmaceutical research.